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Compound of Interest

Compound Name: 3-(2-Nitrophenyl)propanoic acid

Cat. No.: B181183 Get Quote

This technical guide provides a comprehensive overview of the solubility and melting point of 3-
(2-Nitrophenyl)propanoic acid, tailored for researchers, scientists, and professionals in drug

development. This document outlines key physical characteristics, detailed experimental

methodologies for their determination, and a generalized workflow for solubility assessment.

Core Physicochemical Data
The following table summarizes the available quantitative data for 3-(2-Nitrophenyl)propanoic
acid.

Property Value

Melting Point 115 °C

Solubility

Specific quantitative data is not readily available

in public literature. General solubility

characteristics indicate solubility in some

organic solvents and insolubility in water.

Melting Point
The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it

transitions from a solid to a liquid state. This physical constant is a crucial indicator of purity.
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Experimental Protocol: Capillary Melting Point
Determination
A standard and widely accepted method for determining the melting point of a crystalline

organic compound is the capillary method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 3-(2-Nitrophenyl)propanoic acid is

finely powdered using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer.

Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating

can be used to approximate the melting point, followed by a slower, more precise heating

rate (1-2 °C per minute) as the expected melting point is approached.

Melting Range Determination: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample
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has completely liquefied is recorded as the end of the melting range. For a pure compound,

this range should be narrow (0.5-2 °C).

Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. Understanding

the solubility of a compound is critical in drug development for formulation, delivery, and

bioavailability.

General Solubility Characteristics
While specific quantitative solubility data for 3-(2-Nitrophenyl)propanoic acid is not readily

available, its chemical structure—containing a carboxylic acid group and a nitrophenyl ring—

suggests certain solubility behaviors. The carboxylic acid group can engage in hydrogen

bonding and acid-base reactions, potentially increasing solubility in polar and aqueous basic

solutions. Conversely, the aromatic nitrophenyl group is largely nonpolar, which may confer

solubility in organic solvents.

Experimental Protocol: Qualitative Solubility Testing
This protocol outlines a general procedure for determining the qualitative solubility of an

organic compound in various solvents.

Materials:

Test tubes and rack

Spatula

Vortex mixer (optional)

A range of solvents:

Water (deionized)

5% w/v Sodium Bicarbonate (NaHCO₃) solution
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5% w/v Sodium Hydroxide (NaOH) solution

5% v/v Hydrochloric Acid (HCl) solution

Organic solvents (e.g., ethanol, methanol, acetone, diethyl ether, hexane)

Procedure:

Sample Preparation: A small, accurately weighed amount of 3-(2-Nitrophenyl)propanoic
acid (e.g., 10 mg) is placed into a clean, dry test tube.

Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL) is added to the test

tube.

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) using a vortex

mixer or by flicking the test tube.

Observation: The mixture is visually inspected to determine if the solid has dissolved

completely. Solubility is typically categorized as:

Soluble: The solid dissolves completely, forming a clear solution.

Partially Soluble: A portion of the solid dissolves.

Insoluble: The solid does not appear to dissolve.

Systematic Testing: The procedure is repeated with a range of solvents to build a solubility

profile. Testing in aqueous solutions of different pH (acidic, basic, and neutral) provides

insight into the compound's acidic or basic nature.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for determining the solubility of a

compound like 3-(2-Nitrophenyl)propanoic acid.
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Caption: Generalized workflow for solubility determination.

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
3-(2-Nitrophenyl)propanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181183#solubility-and-melting-point-of-3-2-
nitrophenyl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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